Cas no 13588-54-0 (2-[(2,5-dihydroxyphenyl)methyl]benzene-1,4-diol)

• Product Name: 2-[(2,5-dihydroxyphenyl)methyl]benzene-1,4-diol
• CAS No: 13588-54-0
• MF: C₁₃H₁₂O₄
• MW: 232.231984138489
• CID: 1239676
• PubChem ID: 15789558
• Update Time: 2025-04-20

2-[(2,5-dihydroxyphenyl)methyl]benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-[(2,5-dihydroxyphenyl)methyl]benzene-1,4-diol
• 2,2'-Methandiyl-di-hydrochinon
• 2,2'-methanediyl-di-hydroquinone
• 1.1-Bis(2.5-dihydroxyphenyl)methane
• CTK8G8625
• SureCN50932
• 2.5.2'.5'-Tetraoxy-diphenylmethan
• Methylen-di-(hydrochinon)
• 2-(2,5-Dihydroxybenzyl)hydrochinon
• 2.5.2'.5'-Tetraoxy-ditan
• 2,2'-Methylenebis(1,4-benzenediol)
• 2,2'-Methylenebishydroquinone
• 2,2'-methylenebis(benzene-1,4-diol)
• SCHEMBL50932
• DTXSID00578335
• 2,2'-Methylenedi(benzene-1,4-diol)
• 2,2/'-Methylenebis(1,4-benzenediol)
• 2.5.2'.5'-Tetraoxydiphenylmethan
• 13588-54-0

• Inchi： 1S/C13H12O4/c14-10-1-3-12(16)8(6-10)5-9-7-11(15)2-4-13(9)17/h1-4,6-7,14-17H,5H2
• InChI Key： DQNNQZZUNZBFCF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CC1C=C(C=CC=1O)O)O

Computed Properties

• Exact Mass: 232.07355886g/mol
• Monoisotopic Mass: 232.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 80.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes